Cas no 689751-99-3 (methyl 2-{4-methyl-5-({4-(morpholine-4-sulfonyl)phenylformamido}methyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate)

• Product Name: methyl 2-{4-methyl-5-({4-(morpholine-4-sulfonyl)phenylformamido}methyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• CAS No: 689751-99-3
• MF: C₁₈H₂₃N₅O₆S₂
• MW: 469.535121202469
• CID: 5904219
• PubChem ID: 2159446
• Update Time: 2023-11-22

methyl 2-{4-methyl-5-({4-(morpholine-4-sulfonyl)phenylformamido}methyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((4-methyl-5-((4-(morpholinosulfonyl)benzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate
• Acetic acid, 2-[[4-methyl-5-[[[4-(4-morpholinylsulfonyl)benzoyl]amino]methyl]-4H-1,2,4-triazol-3-yl]thio]-, methyl ester
• methyl 2-{4-methyl-5-({4-(morpholine-4-sulfonyl)phenylformamido}methyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
• methyl 2-[[4-methyl-5-[[(4-morpholin-4-ylsulfonylbenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• methyl 2-{[4-methyl-5-({[4-(morpholine-4-sulfonyl)phenyl]formamido}methyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
• 689751-99-3
• MLS000680359
• SMR000324508
• CHEMBL1899307
• F0601-0112
• AKOS024586423
• AB00614482-06
• HMS2599C20

• Inchi： 1S/C18H23N5O6S2/c1-22-15(20-21-18(22)30-12-16(24)28-2)11-19-17(25)13-3-5-14(6-4-13)31(26,27)23-7-9-29-10-8-23/h3-6H,7-12H2,1-2H3,(H,19,25)
• InChI Key： ZEARVWODGNOEGB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1N(C)C(CNC(=O)C2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)=NN=1

Computed Properties

• Exact Mass: 469.10897582g/mol
• Monoisotopic Mass: 469.10897582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 166Ų